Cas no 406920-67-0 ((3R)-(−)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid)

• Product name: (3R)-(−)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid
• CAS No: 406920-67-0
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 2602619
• PubChem ID: 24881354

(3R)-(−)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-methylindol-3-yl)-3-phenylpropanoic acid
• DTXSID10355674
• (3R)-(-)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid
• 406920-67-0
• (R)-3-(1-Methyl-1H-indol-3-yl)-3-phenylpropanoic acid
• (3R)-(-)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid, 97%
• DTXCID20306733
• (3R)-(−)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid

• MDL： MFCD08702682
• Inchi： InChI=1S/C18H17NO2/c1-19-12-16(14-9-5-6-10-17(14)19)15(11-18(20)21)13-7-3-2-4-8-13/h2-10,12,15H,11H2,1H3,(H,20,21)/t15-/m1/s1
• InChI Key： XVWRQAZBQVTVJA-OAHLLOKOSA-N
• SMILES： CN1C=C(C2=CC=CC=C21)C(CC(=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Melting Point: 135-139 °C
• Optical Activity: [α]20/D -44°, c = 1% in chloroform

(3R)-(−)-3-(methyl-1H-indol-3-yl)-3-phenylpropionic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-42/43
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：